Cas no 2016-94-6 ( )

• Product Name: &nbsp
• CAS No: 2016-94-6
• MF: C₄H₁₄N₆O₄S
• MW: 242.256758213043
• CID: 909181
• PubChem ID: 227312
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-[2-(diaminomethylideneamino)ethyl]guanidine,sulfuric acid
• 1,1'-(ethane-1,2-diyl)diguanidine sulfate
• 2,2'-ethane-1,2-diyldiguanidine sulfate(1:1)
• AC1L5FEJ
• AC1Q6XCO
• AR-1D1700
• CTK1A5149
• N,N'-(1,2-ethanediyl)bisguanidinium sulfate
• N,N'''-Aethandiyl-di-guanidin, Sulfat
• N,N'''-ethanediyl-di-guanidine, sulfate
• NCI18807
• NSC18807
• 2-[2-(diaminomethylideneamino)ethyl]guanidine; sulfuric acid
• CCG-37953
• CHEMBL1449058
• DS-012797
• NSC-18807
• NCGC00013248
• 2016-94-6
• DTXSID60280821
• NCGC00096367-01
• n-(2-guanidinoethyl)guanidine sulfate
•  

• Inchi： 1S/C4H12N6.H2O4S/c5-3(6)9-1-2-10-4(7)8;1-5(2,3)4/h1-2H2,(H4,5,6,9)(H4,7,8,10);(H2,1,2,3,4)
• InChI Key： NPQKICOQQSIGIQ-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.N(=C(/N)\N)/CC/N=C(\N)/N

Computed Properties

• Exact Mass: 242.07992
• Monoisotopic Mass: 242.07972412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 212Ų

Experimental Properties

• PSA: 203.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Organic sulfuric acids